Cas no 2742659-55-6 ([1-(Aminomethyl)cyclobutyl]methanethiol hydrochloride)

• Product Name: [1-(Aminomethyl)cyclobutyl]methanethiol hydrochloride
• CAS No: 2742659-55-6
• MF: C₆H₁₄ClNS
• MW: 167.70005941391
• CID: 5958614
• PubChem ID: 165691468
• Update Time: 2025-06-13

[1-(Aminomethyl)cyclobutyl]methanethiol hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37137770
• [1-(aminomethyl)cyclobutyl]methanethiol hydrochloride
• 2742659-55-6
• [1-(Aminomethyl)cyclobutyl]methanethiol hydrochloride

• Inchi： 1S/C6H13NS.ClH/c7-4-6(5-8)2-1-3-6;/h8H,1-5,7H2;1H
• InChI Key： OOYJMLVQZDRGRS-UHFFFAOYSA-N
• SMILES： Cl.SCC1(CN)CCC1

Computed Properties

• Exact Mass: 167.0535483g/mol
• Monoisotopic Mass: 167.0535483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 78.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27Ų

Additional information on [1-(Aminomethyl)cyclobutyl]methanethiol hydrochloride

Introduction to [1-(Aminomethyl)cyclobutyl]methanethiol hydrochloride (CAS No. 2742659-55-6)

[1-(Aminomethyl)cyclobutyl]methanethiol hydrochloride (CAS No. 2742659-55-6) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, presents a promising avenue for exploring novel therapeutic applications. The presence of both an amine and a thiol group in its molecular structure makes it particularly intriguing for researchers seeking to develop innovative drug candidates.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its potential use in pharmaceutical formulations. This solubility profile allows for easier administration and absorption, making it a candidate for various drug delivery systems. The cyclobutyl moiety contributes to the compound's stability and specificity, which are essential qualities for any prospective therapeutic agent.

Recent studies have highlighted the potential of [1-(Aminomethyl)cyclobutyl]methanethiol hydrochloride in modulating biological pathways associated with inflammation and immune response. Researchers have observed that the compound exhibits inhibitory effects on certain enzymes and receptors involved in these pathways. This discovery has opened up new avenues for investigating its role in treating chronic inflammatory diseases and autoimmune disorders.

The amine group in the molecule interacts with various biological targets, including proteins and nucleic acids, which suggests a broad range of possible interactions. These interactions could lead to the development of drugs that target multiple disease mechanisms simultaneously, offering a more comprehensive approach to treatment. Additionally, the thiol group's ability to participate in redox reactions makes it valuable for compounds designed to interact with oxidative stress-related pathways.

In vitro studies have demonstrated the compound's efficacy in reducing inflammation by inhibiting key pro-inflammatory cytokines. The mechanism of action appears to involve the modulation of signaling pathways such as NF-κB and MAPK, which are central to inflammatory responses. These findings are particularly promising for conditions where inflammation plays a significant role, such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the potential application of [1-(Aminomethyl)cyclobutyl]methanethiol hydrochloride in cancer research. Preliminary experiments have shown that the compound can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function. This effect is attributed to its ability to interact with proteins involved in the regulation of cell death. Further research is needed to fully understand this process and explore its therapeutic potential.

The synthesis of [1-(Aminomethyl)cyclobutyl]methanethiol hydrochloride involves a series of well-defined chemical reactions that highlight its synthetic accessibility. The process typically begins with the functionalization of cyclobutyl derivatives, followed by the introduction of an amine group and subsequent conversion to the thiolate intermediate. The final step involves salt formation with hydrochloric acid, which stabilizes the molecule and improves its handling properties.

Quality control and analytical methods are crucial for ensuring the purity and consistency of [1-(Aminomethyl)cyclobutyl]methanethiol hydrochloride. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to verify its chemical structure and assess its purity. These analytical methods provide confidence in the compound's quality and suitability for further research applications.

The safety profile of [1-(Aminomethyl)cyclobutyl]methanethiol hydrochloride is another important consideration. While preliminary studies suggest that it is well-tolerated at moderate doses, further toxicological assessments are necessary to fully evaluate its safety. These assessments will help determine appropriate dosing regimens and identify any potential side effects or adverse reactions.

The potential applications of [1-(Aminomethyl)cyclobutyl]methanethiol hydrochloride extend beyond pharmaceuticals into other areas such as agrochemicals and material science. Its unique chemical properties make it a versatile compound that can be modified or incorporated into various formulations designed for specific purposes. For instance, derivatives of this compound could be explored as antimicrobial agents or corrosion inhibitors.

The ongoing research into [1-(Aminomethyl)cyclobutyl]methanethiol hydrochloride underscores its significance as a versatile chemical entity with broad applications. As our understanding of its properties and mechanisms continues to grow, so too will its potential contributions to science and medicine. Collaborative efforts between academia and industry are essential for advancing this research and translating laboratory findings into tangible benefits for society.